Cas no 35808-45-8 (Pyrido2,3-bpyrazin-6(5H)-one)

Pyrido[2,3-b]pyrazin-6(5H)-one is a heterocyclic compound featuring a fused pyridine and pyrazinone core structure. Its unique scaffold makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules. The compound exhibits potential as a building block for pharmaceuticals due to its ability to participate in diverse chemical reactions, including nucleophilic substitutions and metal-catalyzed couplings. Its rigid bicyclic framework may enhance binding affinity in drug design, particularly for targets involving nitrogen-rich heterocycles. The compound’s stability and synthetic versatility make it suitable for exploratory research in kinase inhibitors, CNS-active agents, and other therapeutic areas. Proper handling under inert conditions is recommended due to potential sensitivity.
Pyrido2,3-bpyrazin-6(5H)-one structure
Pyrido2,3-bpyrazin-6(5H)-one structure
Product Name:Pyrido2,3-bpyrazin-6(5H)-one
CAS No:35808-45-8
MF:C7H5N3O
MW:147.134100675583
MDL:MFCD13193474
CID:1005989
PubChem ID:13465140
Update Time:2025-11-02

Pyrido2,3-bpyrazin-6(5H)-one Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-b]pyrazin-6(5H)-one
    • 5H-pyrido[2,3-b]pyrazin-6-one
    • 1,4,5-triazanaphthalen-6-one
    • Oxo-6-dihydro-5,6-pyrido-<2,3-b>pyrazin
    • Pyrido<2,3-b>pyrazin-6-on
    • 5H,6H-pyrido[2,3-b]pyrazin-6-one
    • 6-Hydroxypyrido[2,3-b]pyrazine
    • Pyrido[2,3-b]pyrazin-6(4H)-one
    • Pyrido[2,3-b]pyrazine-6(5H)-one
    • AX8159751
    • AB0024456
    • W5732
    • 35808-45-8
    • DS-0747
    • DTXSID80541527
    • MFCD13193474
    • SCHEMBL20305881
    • A874516
    • J-524125
    • DB-298936
    • CS-0097930
    • AKOS015919897
    • AKOS017516188
    • SCHEMBL167394
    • 1,4,5-Triazanaphthalene, 6-hydroxy-
    • Pyrido2,3-bpyrazin-6(5H)-one
    • MDL: MFCD13193474
    • Inchi: 1S/C7H5N3O/c11-6-2-1-5-7(10-6)9-4-3-8-5/h1-4H,(H,9,10,11)
    • InChI Key: KGCASACLSNTYGM-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2C(=NC=CN=2)N1

Computed Properties

  • Exact Mass: 147.04300
  • Monoisotopic Mass: 147.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.9
  • XLogP3: -0.4

Experimental Properties

  • PSA: 58.64000
  • LogP: 0.31810

Pyrido2,3-bpyrazin-6(5H)-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrido2,3-bpyrazin-6(5H)-one Pricemore >>

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